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Compound of Interest

Compound Name: Z-Arg(Mtr)-OH.CHA

Cat. No.: B554762 Get Quote

Essential Safety and Handling Guide for Z-
Arg(Mtr)-OH.CHA
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Z-Arg(Mtr)-OH.CHA (Nα-Cbz-Ng-(4-methoxy-2,3,6-

trimethylbenzenesulfonyl)-L-arginine cyclohexylamine salt). Adherence to these guidelines is

critical for ensuring laboratory safety and procedural accuracy.

I. Chemical and Physical Properties
Z-Arg(Mtr)-OH.CHA is a protected amino acid widely used in peptide synthesis.[1] The

cyclohexylamine (CHA) salt form enhances its solubility and handling.[1] The Z

(benzyloxycarbonyl) group protects the α-amino group, while the Mtr (4-methoxy-2,3,6-

trimethylbenzenesulfonyl) group protects the guanidino group of the arginine side chain.[1]
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Property Value

CAS Number 80745-09-1[2][3][4][5]

Molecular Formula C30H45N5O7S[2][4][6]

Molecular Weight 619.8 g/mol [2][3]

Appearance White to Light Yellow Powder[1]

Melting Point 196-199°C[1]

Solubility Soluble in water or 1% acetic acid[2]

Storage
Desiccate at -20°C or room temperature in an

inert atmosphere[2][4]

II. Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Z-Arg(Mtr)-OH.CHA.

PPE Category Specific Equipment

Eye Protection Splash goggles[6]

Hand Protection Impervious gloves[7]

Respiratory Protection
Dust respirator; use a self-contained breathing

apparatus (SCBA) to avoid inhalation[6]

Body Protection Full suit, boots[6]

It is crucial to consult a specialist before handling this product, as the suggested protective

clothing may not be sufficient for all scenarios.[6]

III. Operational Plan: Step-by-Step Handling
Procedure
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This section outlines the standard operating procedure for the safe handling of Z-Arg(Mtr)-
OH.CHA from reception to use.

Receiving and Storage:

Upon receipt, verify the container's integrity.

Store the container tightly closed in a designated, cool, and dry area, away from heat and

ignition sources.[6] Recommended storage conditions are desiccated at -20°C.[2]

Preparation for Use:

Work in a well-ventilated area, preferably within a chemical fume hood.

Don all required PPE before opening the container.

To avoid dust inhalation, do not breathe the dust.[6]

Weighing and Solution Preparation:

Use appropriate tools to handle the solid material to prevent spillage.

When preparing solutions, slowly add the solid to the solvent (e.g., water or 1% acetic

acid) to control dissolution and minimize splashing.

Reaction Setup:

If used in peptide synthesis, ensure all subsequent reagents and reaction conditions are

compatible.

The Mtr group is stable under acidic conditions but can be removed with trifluoroacetic

acid (TFA) and scavengers.[8]

IV. Emergency Procedures
In the event of exposure or a spill, follow these immediate actions.
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Incident First Aid / Spill Response

Inhalation
Move to fresh air. May be harmful if inhaled and

can cause respiratory tract irritation.[6]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. May be harmful if

absorbed through the skin and can cause skin

irritation.[6][7]

Eye Contact
Flush eyes with water as a precaution. May

cause eye irritation.[6]

Ingestion

Make the victim drink water (two glasses at

most). Consult a doctor if feeling unwell. May be

harmful if swallowed.[6][7]

Small Spill
Use appropriate tools to put the spilled material

into a convenient waste disposal container.[6]

Large Spill
Use a shovel to put the spilled material into a

convenient waste disposal container.[6]

V. Disposal Plan
Proper disposal of Z-Arg(Mtr)-OH.CHA and its containers is essential to prevent environmental

contamination.

Waste Residues: Dispose of waste material in accordance with federal, state, and local

environmental control regulations.[6][7]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[7]

Do not mix with other waste.[7]

VI. Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Z-Arg(Mtr)-
OH.CHA in a laboratory setting.
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Safe Handling Workflow for Z-Arg(Mtr)-OH.CHA
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Caption: Workflow for handling Z-Arg(Mtr)-OH.CHA from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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